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Compound of Interest

Compound Name: 2-Methyloctanal

Cat. No.: B1594714

CAS Number: 7786-29-0

This technical guide provides an in-depth overview of 2-Methyloctanal, a significant aldehyde
in the flavor and fragrance industry. It is intended for researchers, scientists, and professionals
in drug development and chemical synthesis. This document outlines its chemical and physical
properties, safety information, synthesis protocols, and analytical methods.

Chemical and Physical Properties

2-Methyloctanal, also known as methyl hexyl acetaldehyde, is a colorless oily liquid with a
characteristic floral scent, reminiscent of rose and lily.[1][2][3] Its properties make it a versatile
ingredient in various applications.
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Property Value Source(s)
Molecular Formula C9H180 [11[4]1[5][6]
Molecular Weight 142.24 g/mol [11051[7]
CAS Number 7786-29-0 [1][41[5](6]
Appearance Colorless clear oily liquid [1112113114]
Odor Floral (rose, lily) [1][2][3]
Boiling Point 189.85°C (estimate) [1112]

82.00 to 83.00 °C @ 20.00 mm
Hg

[3]

Melting Point -18°C (estimate) [1][2]

Density 0.8410 g/cm3 [1112]
N ) 0.82200 to 0.83000 @ 20.00

Specific Gravity [4]

°C

0.82100 to 0.82900 @ 25.00
°C

[3]

Refractive Index

1.42300 @ 14.00 °C

[4]

1.42000 to 1.42600 @ 20.00
°C

[3]

Flash Point

156.00 °F (68.89 °C) TCC

[3]4]

Vapor Pressure

0.759000 mm/Hg @ 25.00 °C

[3]

Insoluble in water; soluble in

Solubility alcohol, oils, and dipropylene [1][2]13]
glycol.
LogP 3.38-3.42 [1][3][5]

Safety Information
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2-Methyloctanal is considered to have low toxicity with ingestion and skin contact.[1][2]
However, it is classified as a skin irritant.[1][2] When heated to decomposition, it can emit acrid
smoke and irritating fumes.[1][2]

Hazard Statement GHS Code Source(s)
Causes skin irritation H315 [1]
Causes serious eye irritation H319 [1]
May cause respiratory irritation ~ H335 [1]

Precautionary Statements: P261, P305+P351+P338[1]

Synthesis of 2-Methyloctanal

Several methods for the synthesis of 2-Methyloctanal have been reported.

General Synthesis Methods

One common method involves the Darzen's synthesis, where methyl hexyl ketone reacts with
ethyl chloroacetate in the presence of sodium ethylate. The resulting ester is then hydrolyzed to
the corresponding acid, which is subsequently heated under vacuum to yield 2-Methyloctanal.
[1][2] Another approach involves heating methoxymethyl hexyl carbinol with either oxalic acid
or anhydrous formic acid.[1][2] It can also be prepared from hexanal and propionic aldehyde.[1]

Darzen's Synthesis

Reaction with - . S Heating
Sodium Ethylate Glycidic Ester Hydrolysis Glycidic Acid (et 2-Methyloctanal

Ethyl Chloroacetate
Methyl Hexyl Ketone
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Caption: Darzen's Synthesis Workflow for 2-Methyloctanal.

Asymmetric Synthesis

The asymmetric synthesis of (+)- or (-)-2-methyloctanal can be achieved via the
metalloenamines of chiral alkoxy amines.[8] This method allows for the production of specific
enantiomers. The process involves the alkylation of metalloenamines derived from chiral alkoxy
amines.[8] For example, the aldimines of (S)-methoxyamines can yield the aldehyde enriched
in the R enantiomer.[8]

Asymmetric Synthesis
Propionaldehyde
—
Recfiors 8 e TTrersmdi Alkylation with N N " i
[—> Chiral Aldimine LDA Metalation etalloenamine i AT Alkylated Intermediate (R)- or (S)-2-Methyloctanal
Chiral Alkoxy Amine

Click to download full resolution via product page
Caption: Asymmetric Synthesis of 2-Methyloctanal.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of 2-
Methyloctanal.

HPLC Protocol

A reverse-phase (RP) HPLC method can be employed for the separation and analysis of 2-
Methyloctanal.[5]

e Column: Newcrom R1 or Newcrom C18[5]
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» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[5]

o Application: This method is scalable and can be used for the isolation of impurities in
preparative separation and is also suitable for pharmacokinetic studies.[5]
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Caption: HPLC Analysis Workflow for 2-Methyloctanal.

Applications

2-Methyloctanal is primarily used in the flavor and fragrance industry. It is effective in creating
floral and diffusive top notes in perfumes, particularly for lily and muguet scents.[1][2] It also
imparts freshness to mimosa and rose fragrances and provides clean, airy top notes to citrus
fragrances.[1][2] In flavor compositions, it is used in citrus types, often as a substitute for
nonanal, at concentrations of about 1 to 2 ppm in the finished product.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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